Cas no 21884-42-4 (Chlorobiumquinone)

Chlorobiumquinone structure
Chlorobiumquinone structure
Product Name:Chlorobiumquinone
CAS No:21884-42-4
MF:C46H62O3
MW:662.982694149017
CID:289300
Update Time:2024-02-29

Chlorobiumquinone Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaen-1-yl]-3-methyl-
    • 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaen-1-yl]
    • 1,4-Naphthalenedione,2-(3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-,(all-E)-
    • 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methyl-(9CI)
    • 1,4-Naphthoquinone,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenoyl)-3-methyl-,(all-E)- (8CI)
    • Chlorobiumquinone (7CI)
    • Menaquinone 7, 1'-oxo-
    • CID 101297627
    • 1'-Oxomenaquinone-7
    • 2-[(2E,6E,10E,14E,18E,22E)-1-Oxo-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methyl-1,4-naphthalenedione
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptenyl]-3-methyl-1,4-naphthoquinone
    • Chlorobiumquinone
    • Inchi: 1S/C46H62O3/c1-33(2)18-12-19-34(3)20-13-21-35(4)22-14-23-36(5)24-15-25-37(6)26-16-27-38(7)28-17-29-39(8)32-43(47)44-40(9)45(48)41-30-10-11-31-42(41)46(44)49/h10-11,18,20,22,24,26,28,30-32H,12-17,19,21,23,25,27,29H2,1-9H3/b34-20+,35-22+,36-24+,37-26+,38-28+,39-32+
    • InChI Key: WYIOTAYJBOUXHX-DTXAQOGUSA-N
    • SMILES: O=C(/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 662.47
  • Monoisotopic Mass: 662.47
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 20
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2
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